RGS10 modulator-1

• Molecular Formula: C16H15BrN2O3S2
• Molecular Weight: 427.3 g/mol
• InChI: InChI=1S/C16H15BrN2O3S2/c1-3-12-8-15(22-18-12)11-7-16(23-9-11)24(20,21)19-14-5-4-10(2)6-13(14)17/h4-9,19H,3H2,1-2H3
• InChIKey: ULDCBNUEUSGUAO-UHFFFAOYSA-N

RGS10 modulator-1 (Compound 15) – First-in-Class Small Molecule for Reversing Microglial RGS10 Silencing in Neuroinflammation Research

RGS10 modulator-1 (designated compound 15; CAS 1113116-62-3; molecular formula C₁₆H₁₅BrN₂O₃S₂; MW 427.3 g/mol) is a small molecule identified from a phenotypic high-throughput screen of 9,600 compounds for the ability to reverse interferon-γ (IFNγ)–induced silencing of Regulator of G protein Signaling 10 (RGS10) in BV-2 microglial cells [1]. RGS10 is a GTPase-activating protein highly expressed in microglia that suppresses pro-inflammatory signaling; its transcriptional silencing during microglial activation contributes to chronic neuroinflammation and neurotoxicity characteristic of neurodegenerative diseases [1]. RGS10 modulator-1 represents the first published chemical tool capable of reversing stimulus-induced RGS10 silencing at both the mRNA and protein levels in a cellular model of neuroinflammation [1]. The compound is available from multiple specialty chemical vendors for research use only .

• [1] Talele S, Gonzalez S, Trudeau J, Junaid A, Loy CA, Altman RA, Sjögren B. A Phenotypic High-Throughput Screen Identifies Small Molecule Modulators of Endogenous RGS10 in BV-2 Cells. J Med Chem. 2024;67(22):20343-20352. doi:10.1021/acs.jmedchem.4c01738 View Source

Why RGS10 modulator-1 Cannot Be Replaced by Other RGS Modulators, HDAC Inhibitors, or In-Class Screening Hits

RGS10 modulator-1 (compound 15) operates through a mechanism that is both stimulus-specific and outcome-distinct relative to the most chemically and pharmacologically proximate alternatives. Within the same high-throughput screen, four other confirmed hits (compounds 7, 8, 13, and 14) also reversed IFNγ-induced RGS10 mRNA suppression, yet only compound 15 achieved statistically significant reversal at the protein level [1]. Furthermore, the broad-spectrum HDAC inhibitor trichostatin A (TSA), which can also reverse RGS10 silencing, does so by blocking histone deacetylation at the RGS10 promoter and is active against both LPS- and IFNγ-induced silencing—unlike compound 15, which acts exclusively on the IFNγ signaling axis and does not reverse LPS-induced RGS10 suppression [1][2]. RGS4-targeted inhibitors such as CCG-50014 (IC₅₀ 30 nM against RGS4) operate via direct inhibition of RGS–Gα protein–protein interactions at the catalytic level rather than by modulating RGS10 expression [3]. Indirect RGS10 activators (e.g., forskolin, resveratrol, Y-27632) modulate RGS10 activity through upstream kinase signaling cascades rather than reversing transcriptional silencing, and none have been validated in a microglial neuroinflammation context for RGS10 expression rescue [1]. These mechanistic and functional distinctions make generic substitution among RGS modulators scientifically unsound for experiments requiring specific reversal of stimulus-induced RGS10 transcriptional silencing.

• [1] Talele S, Gonzalez S, Trudeau J, Junaid A, Loy CA, Altman RA, Sjögren B. A Phenotypic High-Throughput Screen Identifies Small Molecule Modulators of Endogenous RGS10 in BV-2 Cells. J Med Chem. 2024;67(22):20343-20352. doi:10.1021/acs.jmedchem.4c01738 View Source
• [2] Alqinyah M, Maganti N, Ali MW, Yadav R, Gao M, Cacan E, Weng HR, Greer SF, Hooks SB. Regulator of G Protein Signaling 10 (Rgs10) Expression Is Transcriptionally Silenced in Activated Microglia by Histone Deacetylase Activity. Mol Pharmacol. 2017;91(3):197-207. View Source
• [3] Blazer LL, Zhang H, Casey EM, Husbands SM, Neubig RR. CCG-50014 is a potent and selective inhibitor of RGS4 with IC₅₀ of 30 ± 6 nM against RGS4 and 11 ± 2 μM against RGS8 in FCPIA assay. Data from: J Biol Chem. 2011;286(9):7265-7276. Also see PMC Table 1 for selectivity profile. View Source

RGS10 modulator-1 (Compound 15): Quantitative Head-to-Head Differentiation Evidence for Scientific Procurement Decisions

Evidence Item 1: Unique Statistically Significant RGS10 Protein-Level Reversal Among All Five Confirmed Screening Hits

In a direct head-to-head comparison within the same study, only RGS10 modulator-1 (compound 15) achieved statistically significant reversal of IFNγ-induced RGS10 protein suppression at 48 hours. All five confirmed hits (compounds 7, 8, 13, 14, and 15) significantly reversed RGS10 mRNA suppression, and all displayed a trend toward reversing RGS10 protein levels at 48 h; however, only the effect of compound 15 reached statistical significance [1]. The four comparator compounds (7, 8, 13, and 14) failed to reach the statistical threshold for protein-level rescue, despite showing robust activity at the mRNA level [1].

Evidence Dimension	Reversal of IFNγ-induced RGS10 protein suppression (Western blot densitometry, 48 h treatment)
Target Compound Data	RGS10 modulator-1 (compound 15): Statistically significant reversal (p < 0.05) at 20 μM, 48 h
Comparator Or Baseline	Compounds 7, 8, 13, 14 (20 μM each): Trend toward reversal observed but none reached statistical significance at 48 h
Quantified Difference	Compound 15 is the only hit among the five with statistically significant protein-level rescue; comparators showed non-significant trends only
Conditions	BV-2 microglial cells; IFNγ 10 ng/mL; 24 h (mRNA) or 48 h (protein) treatment; compound concentration 20 μM; Western blot analysis of native RGS10 protein

Why This Matters

For experiments requiring rescue of functional RGS10 protein expression—rather than merely transcript-level effects—compound 15 is the only validated option from this screen, directly impacting the interpretability of downstream functional assays such as cytokine suppression or neuroprotection studies.

• [1] Talele S, Gonzalez S, Trudeau J, Junaid A, Loy CA, Altman RA, Sjögren B. A Phenotypic High-Throughput Screen Identifies Small Molecule Modulators of Endogenous RGS10 in BV-2 Cells. J Med Chem. 2024;67(22):20343-20352. Data from Figure 6A–B and accompanying Results text: 'only the effect of compound 15 reached statistical significance.' View Source

Evidence Item 2: Dual Suppression of Both iNOS and COX-2 Inflammatory Markers, Differentiating Compound 15 from Structurally Similar Hits

Among the five confirmed hits, RGS10 modulator-1 (compound 15) and compound 14 uniquely suppressed both iNOS and COX-2 mRNA expression induced by IFNγ, whereas compounds 7 and 8 suppressed only iNOS (not COX-2), and none of the compounds suppressed TNFα [1]. Compounds 7 and 8 differ only in the position of a single fluorine substituent (ortho- vs. meta-), yet they share an identical inflammatory gene suppression pattern limited to iNOS. This differential pharmacological profile indicates that compound 15 engages a distinct molecular target or signaling node within the IFNγ pathway compared to the structurally clustered compounds 7 and 8 [1].

Evidence Dimension	Reversal of IFNγ-induced inflammatory gene mRNA expression (iNOS, COX-2, TNFα)
Target Compound Data	Compound 15 (20 μM): Significantly reverses both iNOS and COX-2 mRNA; no effect on TNFα mRNA
Comparator Or Baseline	Compounds 7, 8 (20 μM): Significantly reverse iNOS mRNA only, no effect on COX-2 or TNFα. Compound 14 (20 μM): Also reverses both iNOS and COX-2 (similar to compound 15). Compound 13: Reverses both iNOS and COX-2 (structurally diverse from 14 and 15).
Quantified Difference	COX-2 mRNA suppression is absent for compounds 7 and 8 but present for compounds 14 and 15; iNOS suppression is common to all five hits; TNFα is unaffected by any hit
Conditions	BV-2 cells; IFNγ 10 ng/mL, 24 h; compound concentration 20 μM; qPCR analysis of iNOS, COX-2, and TNFα mRNA

Why This Matters

The broader anti-inflammatory gene suppression profile of compound 15 (iNOS + COX-2) compared with compounds 7 and 8 (iNOS only) makes it a more functionally comprehensive tool for studying the intersection of RGS10 expression rescue and downstream inflammatory mediator regulation in microglial activation models.

• [1] Talele S, Gonzalez S, Trudeau J, Junaid A, Loy CA, Altman RA, Sjögren B. A Phenotypic High-Throughput Screen Identifies Small Molecule Modulators of Endogenous RGS10 in BV-2 Cells. J Med Chem. 2024;67(22):20343-20352. Data from Figure 6C–E and accompanying Results text: 'all five compounds significantly reversed the induction of iNOS expression; however, only compounds 14 and 15 reversed COX-2 mRNA expression.' View Source

Evidence Item 3: IFNγ-Specific Pathway Selectivity vs. Broad-Spectrum HDAC Inhibitor Trichostatin A (TSA)

RGS10 modulator-1 (compound 15) and the other four screening hits do not reverse lipopolysaccharide (LPS)–induced RGS10 silencing, nor do they increase RGS10 levels in the absence of an inflammatory stimulus [1]. This contrasts sharply with the broad-spectrum HDAC inhibitor trichostatin A (TSA), which has been shown to block RGS10 transcriptional silencing induced by both LPS and IFNγ in BV-2 cells and primary microglia [2]. TSA acts through global histone hyperacetylation at the RGS10 promoter and carries well-documented broad epigenetic effects and toxicities that fundamentally limit its utility as a selective tool for chronic CNS disease models [1][2]. The lack of efficacy of compound 15 against LPS-induced RGS10 suppression—which also requires HDAC activity—further demonstrates that it acts through a mechanism distinct from HDAC inhibition [1].

Evidence Dimension	Stimulus specificity of RGS10 expression rescue (IFNγ vs. LPS responsiveness)
Target Compound Data	Compound 15 (20 μM): Reverses IFNγ-induced RGS10 silencing; no reversal of LPS-induced RGS10 silencing; no effect on basal (unstimulated) RGS10 levels
Comparator Or Baseline	Trichostatin A (TSA): Reverses both LPS-induced and IFNγ-induced RGS10 transcriptional silencing in BV-2 cells and primary mouse microglia; concentration range typically 100–500 nM in published microglial studies
Quantified Difference	Compound 15 is pathway-selective (IFNγ axis only); TSA is pathway-promiscuous (both TLR4/LPS and IFNγ axes). In the primary screen (Table 1), compound 15 showed 206.2 ± 54.1% IFNγ response vs. 104.1 ± 11.3% LPS response (no significant LPS reversal) [1].
Conditions	Compound 15 data: BV-2 HiBiT reporter cells and native BV-2 cells; IFNγ or LPS 10 ng/mL, 24 h; 20 μM compound. TSA data: BV-2 cells and primary mouse microglia; LPS or IFNγ stimulation; TSA at 100–500 nM from Alqinyah et al. 2017 [2].

Why This Matters

The IFNγ-specific mechanism of compound 15 avoids the global epigenetic perturbation inherent to HDAC inhibitors like TSA, making compound 15 a more appropriate tool for dissecting IFNγ-specific signaling contributions to RGS10 silencing in neuroinflammation without the confounding variable of broad histone modification.

• [1] Talele S, Gonzalez S, Trudeau J, Junaid A, Loy CA, Altman RA, Sjögren B. A Phenotypic High-Throughput Screen Identifies Small Molecule Modulators of Endogenous RGS10 in BV-2 Cells. J Med Chem. 2024;67(22):20343-20352. Table 1 and Results: 'none of the compounds reversed LPS-induced (10 ng/mL) RGS10 suppression, nor did they increase RGS10 levels in the absence of stimuli.' View Source
• [2] Alqinyah M, Maganti N, Ali MW, Yadav R, Gao M, Cacan E, Weng HR, Greer SF, Hooks SB. Regulator of G Protein Signaling 10 (Rgs10) Expression Is Transcriptionally Silenced in Activated Microglia by Histone Deacetylase Activity. Mol Pharmacol. 2017;91(3):197-207. View Source

Evidence Item 4: Concentration-Dependent RGS10 Protein Rescue at Lower Effective Concentrations in Native Cellular Context vs. Engineered Reporter Assay

RGS10 modulator-1 (compound 15) reversed IFNγ-induced RGS10 silencing in a concentration-dependent manner, with significant increases in RGS10 mRNA at all concentrations tested (0.5–20 μM) and significant RGS10 protein level reversal at concentrations ≥5 μM in native BV-2 cells [1]. The concentration required for significant protein-level rescue in these native-cell experiments was notably lower than the estimated EC₅₀ value determined in the HiBiT reporter assay (which was approximate for compound 15 because maximum efficacy was not reached at 100 μM) [1]. The five hits had HiBiT assay EC₅₀ values ranging from 13.8 to 78.8 μM, with the EC₅₀ for compound 15 falling at the higher end of this range and reported as approximate [1].

Evidence Dimension	Effective concentration for RGS10 protein rescue in native cells vs. engineered HiBiT reporter EC₅₀
Target Compound Data	Compound 15: Significant RGS10 mRNA increase at 0.5–20 μM; significant RGS10 protein increase at ≥5 μM in native BV-2 cells by Western blot (Figure 7) [1]
Comparator Or Baseline	Compound 15 HiBiT reporter EC₅₀: approximate, >20 μM; did not reach maximum efficacy at 100 μM; overall EC₅₀ range across five hits: 13.8–78.8 μM (Figure 5B) [1]
Quantified Difference	Effective protein-rescue concentration in native cells (≥5 μM) is lower than the approximate HiBiT EC₅₀ (>20 μM); the concentration needed to achieve significant native protein reversal was 'significantly lower than the estimated EC₅₀ value determined in the HiBit assay' [1]
Conditions	Native BV-2 cells; IFNγ 10 ng/mL, 24 h; compound 15 at 0.5, 1, 5, 10, and 20 μM; RGS10 protein analyzed by Western blot at 48 h (Figure 7); HiBiT assay in single-clone BV-2-HiBiT reporter line, 1–100 μM dose range

Why This Matters

The disconnect between HiBiT reporter EC₅₀ and native-cell effective concentration highlights the importance of using compound 15 in native cellular contexts for functional studies; reliance solely on reporter assay potency data would underestimate its practical utility in BV-2 or primary microglial experimental systems.

• [1] Talele S, Gonzalez S, Trudeau J, Junaid A, Loy CA, Altman RA, Sjögren B. A Phenotypic High-Throughput Screen Identifies Small Molecule Modulators of Endogenous RGS10 in BV-2 Cells. J Med Chem. 2024;67(22):20343-20352. Data from Figure 7 and Results: 'the concentration of compound 15 needed to achieve significant reversal ... was significantly lower than the estimated EC₅₀ value.' View Source

Evidence Item 5: First Demonstrated Small Molecule Capable of Reversing RGS10 Silencing in Microglia – A Validated Chemical Probe with No Existing Alternative

Prior to the screen that identified RGS10 modulator-1 (compound 15), no chemical tools existed with the ability to reverse stimulus-induced RGS10 silencing in microglia [1]. The publication explicitly states: 'This is the first demonstration of the potential for small molecule intervention to modulate the RGS10 expression in microglia' [1]. The screen of 9,600 compounds from a CNS-focused library yielded only five confirmed hits that reversed IFNγ-induced RGS10 suppression at the transcript level, and only one (compound 15) that achieved statistically significant reversal at the protein level [1][3]. Outside of this specific chemical series, the only pharmacological intervention reported to reverse RGS10 silencing in microglia is the broad HDAC inhibitor TSA, which operates through a non-selective epigenetic mechanism unsuitable for chronic CNS applications [2]. No other published small molecule, peptide, or biologic has been demonstrated to rescue endogenous RGS10 expression in microglial cells [1][3].

Evidence Dimension	Availability of validated chemical tools for reversing microglial RGS10 silencing
Target Compound Data	Compound 15: validated in both HiBiT reporter and native BV-2 cells; reverses RGS10 mRNA and protein; suppresses iNOS and COX-2; stimulus-selective (IFNγ only); PAINS assessment clean [1]
Comparator Or Baseline	No directly comparable small molecule RGS10 expression modulator exists. Nearest pharmacological alternative is TSA (HDAC inhibitor, non-selective, unsuitable as a specific RGS10 tool). RGS4 inhibitor CCG-50014 targets a different RGS family member via a distinct mechanism (direct GAP inhibition, not expression modulation).
Quantified Difference	Compound 15 is the sole validated small molecule tool for RGS10 expression rescue in microglia; the alternative (TSA) lacks target and stimulus specificity
Conditions	Unique chemical probe status established through a 9,600-compound phenotypic screen in BV-2 microglia; validated in follow-up mRNA, protein, and inflammatory gene expression assays [1]

Why This Matters

For laboratories investigating RGS10 biology in neuroinflammation, compound 15 is currently the only available chemical probe capable of reversing endogenous RGS10 silencing with any degree of pathway selectivity; procurement of this specific compound is essential for reproducible pharmacological manipulation of RGS10 expression.

• [1] Talele S, Gonzalez S, Trudeau J, Junaid A, Loy CA, Altman RA, Sjögren B. A Phenotypic High-Throughput Screen Identifies Small Molecule Modulators of Endogenous RGS10 in BV-2 Cells. J Med Chem. 2024;67(22):20343-20352. Abstract: 'This is the first demonstration of the potential for small molecule intervention to modulate the RGS10 expression in microglia.' View Source
• [2] Alqinyah M, Maganti N, Ali MW, Yadav R, Gao M, Cacan E, Weng HR, Greer SF, Hooks SB. Regulator of G Protein Signaling 10 (Rgs10) Expression Is Transcriptionally Silenced in Activated Microglia by Histone Deacetylase Activity. Mol Pharmacol. 2017;91(3):197-207. View Source
• [3] UC Irvine Department of Pharmaceutical Sciences. Role of Regulator of G-protein Signaling 10 (RGS10) in Microglial Neuroinflammation – Shwetal Talele PhD Dissertation Research Summary. Identified '5 lead compounds that restore IFNγ-induced RGS10 suppression at the transcript level, and one compound that restored it at the protein level.' View Source

Evidence Item 6: PAINS-Free Chemotype with Structurally Distinct Mechanism Relative to Clustered Analog Compounds 7 and 8

Computational PAINS (Pan-Assay Interference Compounds) assessment of RGS10 modulator-1 (compound 15) and the other four confirmed hits revealed no structural alerts, confirming that the observed activity is not attributable to promiscuous assay-interfering substructures [1]. Importantly, compounds 7 and 8—which differ only in the position of a single fluorine atom (ortho- vs. meta-) and share an identical iNOS-only inflammatory gene suppression pattern—cluster together structurally, whereas compounds 13, 14, and 15 exhibit greater structural diversity and share the broader iNOS + COX-2 dual suppression phenotype [1]. The paper notes that the diverse structures of compounds 13, 14, and 15 'could suggest the engagement of distinct molecular targets' [1], indicating that compound 15 may operate through a target engagement profile different from the structurally clustered pair 7/8.

Evidence Dimension	PAINS liability and structure–activity correlation with inflammatory gene suppression breadth
Target Compound Data	Compound 15: PAINS assessment clean; structural cluster distinct from compounds 7/8; phenotype: iNOS + COX-2 dual suppression [1]
Comparator Or Baseline	Compounds 7 and 8: PAINS assessment clean; differ only in fluorine position; identical phenotype (iNOS only). Compounds 13 and 14: also PAINS clean; diverse structures; share iNOS + COX-2 dual suppression with compound 15.
Quantified Difference	No PAINS alerts across all five hits. Structural similarity (Tanimoto) within the 7/8 pair is high; compounds 13, 14, and 15 are structurally diverse from each other and from 7/8, yet share the dual-suppression phenotype.
Conditions	PAINS assessment performed computationally using established filters (references 40 and 41 in the paper); structural clustering performed with Tanimoto similarity scores (Table S2) and visualized via dendrogram (Figures S1–S3) [1]

Why This Matters

The clean PAINS profile reduces the risk of false-positive results in secondary assays, and the structurally distinct chemotype of compound 15 relative to the 7/8 pair provides a differentiated tool for probing whether iNOS + COX-2 dual suppression arises from engagement of a distinct molecular target within the IFNγ pathway.

• [1] Talele S, Gonzalez S, Trudeau J, Junaid A, Loy CA, Altman RA, Sjögren B. A Phenotypic High-Throughput Screen Identifies Small Molecule Modulators of Endogenous RGS10 in BV-2 Cells. J Med Chem. 2024;67(22):20343-20352. PAINS assessment, structural clustering, and differential gene expression data from Results and Discussion sections. View Source

Recommended Application Scenarios for RGS10 modulator-1 (Compound 15) Based on Verified Differentiation Evidence

Scenario 1: Functional Rescue of RGS10 Protein Expression in IFNγ-Activated Microglial Models of Neuroinflammation

In experiments where the primary readout requires restoration of endogenous RGS10 protein levels—not merely transcript upregulation—RGS10 modulator-1 (compound 15) is the only validated hit from the published screen that achieves statistically significant protein-level rescue at 48 h post-IFNγ stimulation [1]. Researchers studying RGS10-dependent suppression of microglial cytokine production or neuroprotection should use compound 15 at 5–20 μM in BV-2 cells with IFNγ (10 ng/mL) co-treatment for 24–48 h, with Western blot confirmation of RGS10 protein restoration [1]. Compounds 7, 8, 13, and 14 are unsuitable for protein-level studies due to lack of statistical significance at this endpoint [1].

Scenario 2: Dissecting IFNγ-Specific vs. LPS/TLR4-Specific Pathways of RGS10 Transcriptional Silencing

RGS10 modulator-1 (compound 15) exhibits exclusive activity on the IFNγ signaling axis and does not reverse LPS-induced RGS10 silencing [1]. This stimulus selectivity makes compound 15 a powerful tool for experiments designed to distinguish IFNγ-JAK-STAT-mediated mechanisms of RGS10 regulation from TLR4/NF-κB-mediated mechanisms. The broad HDAC inhibitor TSA affects both pathways and is therefore unsuitable for pathway-specific dissection [2]. In a typical experimental design, BV-2 cells are stimulated with IFNγ (10 ng/mL) or LPS (10 ng/mL) for 24 h in the presence or absence of compound 15 (20 μM), and RGS10 mRNA/protein levels are compared across conditions to attribute effects specifically to the IFNγ axis [1].

Scenario 3: Investigating the Link Between RGS10 Expression Rescue and Inflammatory Gene Suppression (iNOS and COX-2)

Compound 15 suppresses both iNOS and COX-2 mRNA expression in IFNγ-activated BV-2 cells, whereas compounds 7 and 8 suppress only iNOS [1]. This broader anti-inflammatory profile makes compound 15 the preferred tool for studying the mechanistic connection between RGS10 expression restoration and downstream COX-2 regulation—a pathway implicated in prostaglandin-mediated neuroinflammatory amplification. Experiments should include compound 14 as a comparator (which shares the dual iNOS/COX-2 suppression phenotype but has a structurally distinct chemotype) to control for compound-specific off-target effects, and compounds 7 or 8 as negative controls for COX-2 suppression [1].

Scenario 4: Chemical Probe for Target Identification and Mechanistic Deconvolution Studies

As the first-in-class small molecule tool for RGS10 expression modulation in microglia—with a clean PAINS profile and a mechanism distinct from HDAC inhibition—RGS10 modulator-1 (compound 15) is suitable for target deconvolution campaigns using proteomic approaches (e.g., affinity chromatography, thermal proteome profiling, or photoaffinity labeling) to identify the molecular target(s) responsible for its IFNγ-pathway-selective activity [1]. The publication's authors have explicitly stated that 'future studies will utilize proteomic approaches to identify the target for these compounds' and that 'until the target(s) for these compounds are identified, rational chemical optimization will be challenging' [1]. Procurement of compound 15 enables independent academic or industrial laboratories to participate in this target identification effort, which is currently an open and active area of investigation [1][3].

• [1] Talele S, Gonzalez S, Trudeau J, Junaid A, Loy CA, Altman RA, Sjögren B. A Phenotypic High-Throughput Screen Identifies Small Molecule Modulators of Endogenous RGS10 in BV-2 Cells. J Med Chem. 2024;67(22):20343-20352. doi:10.1021/acs.jmedchem.4c01738 View Source
• [2] Alqinyah M, Maganti N, Ali MW, Yadav R, Gao M, Cacan E, Weng HR, Greer SF, Hooks SB. Regulator of G Protein Signaling 10 (Rgs10) Expression Is Transcriptionally Silenced in Activated Microglia by Histone Deacetylase Activity. Mol Pharmacol. 2017;91(3):197-207. View Source
• [3] UC Irvine Department of Pharmaceutical Sciences. Role of Regulator of G-protein Signaling 10 (RGS10) in Microglial Neuroinflammation – Shwetal Talele PhD Dissertation Research Summary, 2026. View Source